Hydroxybupropion

• CAS: 82793-84-8
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• InChI: InChI=1S/C13H18ClNO2/c1-9(15-13(2,3)8-16)12(17)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3
• InChIKey: AKOAEVOSDHIVFX-UHFFFAOYSA-N

Hydroxybupropion: Active Bupropion Metabolite for R&D

Hydroxybupropion (6-hydroxybupropion; BW 306U) is the principal pharmacologically active metabolite of the atypical antidepressant and smoking-cessation agent bupropion, formed via CYP2B6-mediated hydroxylation [1]. Unlike the parent drug, hydroxybupropion is a chiral molecule whose (2S,3S)-enantiomer accounts for the vast majority of its monoamine transporter and nicotinic receptor activity, while the (2S,3R)-enantiomer is essentially inactive [2]. At steady state in humans, plasma concentrations of hydroxybupropion exceed those of bupropion by approximately 17-fold, making it the predominant circulating active species during bupropion therapy [3]. The compound functions as a norepinephrine-dopamine reuptake inhibitor (NDRI) and a noncompetitive antagonist of several nicotinic acetylcholine receptor (nAChR) subtypes, with a pharmacological fingerprint that is measurably distinct from its parent and from other bupropion metabolites [4].

Model System Norepinephrine and dopamine transporter pharmacology studies

Pathway Target α4β2 nicotinic acetylcholine receptor (nAChR) antagonist research

Chiral Identity (2S,3S)-enantiomer as principal active metabolite; enantiomer-specific tool

• [1] Coles R, Kharasch ED. Stereoselective metabolism of bupropion by cytochrome P4502B6 (CYP2B6) and human liver microsomes. Pharm Res. 2008;25(6):1405-1411. doi:10.1007/s11095-008-9535-1 View Source
• [2] Damaj MI, Carroll FI, Eaton JB, et al. Enantioselective effects of hydroxy metabolites of bupropion on behavior and on function of monoamine transporters and nicotinic receptors. Mol Pharmacol. 2004;66(3):675-682. doi:10.1124/mol.104.001727 View Source
• [3] FDA. Bupropion Hydrochloride (SR) Prescribing Information. Section 12.3 Pharmacokinetics. 2018. View Source
• [4] Lukas RJ, Muresan AZ, Damaj MI, et al. Synthesis and characterization of in vitro and in vivo profiles of hydroxybupropion analogues: aids to smoking cessation. J Med Chem. 2010;53(12):4731-4748. doi:10.1021/jm1002026 View Source

Why Hydroxybupropion Cannot Be Substituted

Although bupropion, threohydrobupropion, and erythrohydrobupropion belong to the same metabolic cascade, their individual pharmacological profiles diverge sufficiently to preclude interchangeability in mechanistic or translational research. Racemic bupropion itself is a mixture of enantiomers with a different transporter selectivity signature, while the threo- and erythro-metabolites are significantly weaker at monoamine transporters (5-fold less potent than bupropion in antidepressant screening) [1]. Furthermore, the (2S,3S)-enantiomer of hydroxybupropion—the species most relevant to in vivo activity—exhibits a unique combination of enhanced norepinephrine reuptake inhibition, shifted nAChR subtype selectivity favoring α4β2 over α3β4, and a seizure liability profile distinct from all other bupropion-related species [2]. These quantitative pharmacological differences mean that sourcing decisions based solely on bupropion or generic metabolite class cannot recapitulate the target engagement profile of (2S,3S)-hydroxybupropion.

Attribute

Hydroxybupropion (2S,3S)

Bupropion / Other Metabolites

Transporter Selectivity

NE-preferring uptake profile

Bupropion: DA-preferring; threo-/erythro- metabolites significantly weaker

nAChR Subtype

α4β2-preferring antagonist

Bupropion: α3β4-preferring; other metabolites lack characterized nAChR profile

CNS Exposure / Seizure Profile

Lower convulsive threshold in rodent models; distinct liability

Bupropion: higher threshold; threohydro-/erythrohydro- intermediate

• [1] FDA. Bupropion Hydrochloride (SR) Prescribing Information. Section 12.3 Pharmacokinetics. 2018. (States hydroxybupropion is one-half as potent as bupropion; threo- and erythro-metabolites are 5-fold less potent.) View Source
• [2] Silverstone PH, Williams R, McMahon L, et al. Convulsive liability of bupropion hydrochloride metabolites in Swiss albino mice. Ann Gen Psychiatry. 2008;7:19. doi:10.1186/1744-859X-7-19 View Source

Quantitative Differentiation Data for Procurement

NET Inhibition Potency vs. Bupropion

In head-to-head functional assays using HEK293 cells heterologously expressing human monoamine transporters, the (2S,3S)-hydroxybupropion enantiomer inhibits norepinephrine (NE) uptake with an IC50 of 241 nM, compared to 1,850 nM for racemic bupropion, representing a 7.7-fold greater potency [1]. This potency gain is stereospecific: the (2S,3R)-enantiomer is essentially inactive at NET (IC50 > 10,000 nM), establishing that procurement of the chirally pure (2S,3S)-isomer is critical for NET-targeted investigations [2].

NET Inhibition Potency vs. Bupropion

Head-to-head

241 nM (S,S) vs 1,850 nM (bupropion); 7.7-fold more potent; (2S,3R)-enantiomer inactive (>10,000 nM)

Enantiomer-specific NET inhibition context; supports noradrenergic transporter research with correct isomer.

Human NET in HEK293 cells; [3H]norepinephrine uptake assay.

Evidence Dimension	Norepinephrine transporter (NET) inhibition potency (IC50)
Target Compound Data	(2S,3S)-Hydroxybupropion IC50 = 241 nM (human NET, HEK293 cells) [1]
Comparator Or Baseline	Racemic bupropion IC50 = 1,850 nM (human NET, HEK293 cells) [1]; (2S,3R)-Hydroxybupropion IC50 > 10,000 nM (rat brain synaptosomes) [2]
Quantified Difference	7.7-fold more potent than racemic bupropion; >41-fold more potent than (2S,3R)-enantiomer
Conditions	HEK293 cells expressing human NET; [3H]norepinephrine uptake assay [1]; rat brain synaptosomal [3H]NE uptake assay [2]

Why This Matters

Procurement of the correct enantiomer determines whether NET inhibition is observed at sub-micromolar concentrations, directly impacting experimental design for antidepressant or attention-deficit research programs.

• [1] Lukas RJ, Muresan AZ, Damaj MI, et al. Synthesis and characterization of in vitro and in vivo profiles of hydroxybupropion analogues: aids to smoking cessation. J Med Chem. 2010;53(12):4731-4748. doi:10.1021/jm1002026. (Data for S,S-hydroxybupropion IC50 at human NET and DAT from HEK293 cells.) View Source
• [2] Damaj MI, Carroll FI, Eaton JB, et al. Enantioselective effects of hydroxy metabolites of bupropion on behavior and on function of monoamine transporters and nicotinic receptors. Mol Pharmacol. 2004;66(3):675-682. doi:10.1124/mol.104.001727 View Source

DAT/NET Selectivity Reversal

Bupropion preferentially inhibits the dopamine transporter (DAT) over NET (DAT IC50 = 658 nM vs. NET IC50 = 1,850 nM; DAT/NET selectivity ratio ≈ 0.36), classifying it as a DA-preferring uptake inhibitor [1]. In contrast, (2S,3S)-hydroxybupropion exhibits an inverted selectivity profile: its NET IC50 (241 nM) is 2.6-fold lower than its DAT IC50 (630 nM), making it NE-preferring [2]. This reversal is functionally meaningful—the metabolite shifts the primary catecholamine target from dopamine to norepinephrine systems, which has distinct implications for efficacy and side-effect hypotheses in depression and smoking cessation models.

DAT/NET Selectivity Reversal

Head-to-head

DAT/NET ratio: 2.6 (NE-preferring) vs 0.36 (DA-preferring for bupropion); 7.2-fold shift

Reported selectivity inversion; distinguishes metabolite pharmacology from parent compound.

Human DAT/NET expressed in HEK293 cells; [3H]dopamine and [3H]norepinephrine uptake.

Evidence Dimension	DAT/NET selectivity ratio (IC50 ratio)
Target Compound Data	(2S,3S)-Hydroxybupropion: DAT IC50 = 630 nM, NET IC50 = 241 nM; DAT/NET ratio = 2.6 (NE-preferring) [2]
Comparator Or Baseline	Racemic bupropion: DAT IC50 = 658 nM, NET IC50 = 1,850 nM; DAT/NET ratio = 0.36 (DA-preferring) [1]
Quantified Difference	Selectivity reversal from DA-preferring (bupropion) to NE-preferring (S,S-hydroxybupropion); 7.2-fold shift in DAT/NET ratio
Conditions	Human DAT and NET expressed in HEK293 cells; [3H]dopamine and [3H]norepinephrine uptake assays

Why This Matters

Researchers investigating noradrenergic vs. dopaminergic contributions to bupropion's clinical effects must use S,S-hydroxybupropion rather than bupropion to isolate NET-mediated pharmacology.

• [1] Carroll FI, Blough BE, Mascarella SW, et al. Synthesis and biological evaluation of bupropion analogues as potential pharmacotherapies for smoking cessation. J Med Chem. 2010;53(5):2204-2214. doi:10.1021/jm9017465. (Bupropion IC50 values: DAT 658 nM, NET 1850 nM from Table 1.) View Source
• [2] Lukas RJ, Muresan AZ, Damaj MI, et al. Synthesis and characterization of in vitro and in vivo profiles of hydroxybupropion analogues: aids to smoking cessation. J Med Chem. 2010;53(12):4731-4748. doi:10.1021/jm1002026 View Source

α4β2 nAChR Antagonism and Subtype Selectivity

At human recombinant nAChR subtypes, (2S,3S)-hydroxybupropion antagonizes α4β2 receptors with a functional IC50 of 3.3 μM, compared to 12 μM for racemic bupropion—a 3.6-fold potency advantage [1]. More importantly, the two compounds exhibit opposite subtype selectivity: bupropion is 6.7-fold selective for α3β4 over α4β2 (α3β4 IC50 = 1.8 μM vs. α4β2 IC50 = 12 μM), whereas (2S,3S)-hydroxybupropion is 3.3-fold selective for α4β2 over α3β4 (α4β2 IC50 = 3.3 μM vs. α3β4 IC50 = 11 μM) [1]. Since α4β2 nAChRs are the primary mediators of nicotine reward and dependence in the mesolimbic dopamine pathway, this selectivity inversion is highly relevant for smoking cessation target engagement [2].

α4β2 nAChR Antagonism & Subtype Selectivity

Head-to-head

α4β2 IC50 3.3 µM vs 12 µM (bupropion); α4β2/α3β4 ratio 0.30 vs 6.7 (complete reversal)

α4β2-preferring nAChR antagonism profile; relevant for nicotinic pathway studies.

Human α4β2/α3β4 in HEK293 cells; two-electrode voltage-clamp electrophysiology.

Evidence Dimension	Functional antagonism of human α4β2 and α3β4 nAChR subtypes (IC50)
Target Compound Data	(2S,3S)-Hydroxybupropion: α4β2 IC50 = 3.3 μM; α3β4 IC50 = 11 μM; α4β2/α3β4 selectivity ratio = 0.30 [1]
Comparator Or Baseline	Racemic bupropion: α4β2 IC50 = 12 μM; α3β4 IC50 = 1.8 μM; α4β2/α3β4 selectivity ratio = 6.7 [1]
Quantified Difference	3.6-fold greater α4β2 potency; complete reversal of nAChR subtype selectivity (α4β2-preferring vs. α3β4-preferring)
Conditions	Human α4β2 and α3β4 nAChRs expressed in HEK293 cells; two-electrode voltage-clamp electrophysiology, functional antagonism of EC80–EC90 carbamylcholine responses

Why This Matters

Smoking cessation and nicotine addiction research that targets α4β2 nAChRs specifically requires S,S-hydroxybupropion; bupropion would preferentially engage the wrong (α3β4) subtype at comparable concentrations.

• [1] Damaj MI, Carroll FI, Eaton JB, et al. Enantioselective effects of hydroxy metabolites of bupropion on behavior and on function of monoamine transporters and nicotinic receptors. Mol Pharmacol. 2004;66(3):675-682. doi:10.1124/mol.104.001727. (Functional IC50 values for α4β2 and α3β4 nAChRs.) View Source
• [2] Carroll FI, Blough BE, Mascarella SW, et al. Synthesis and biological evaluation of bupropion analogues as potential pharmacotherapies for smoking cessation. J Med Chem. 2010;53(5):2204-2214. doi:10.1021/jm9017465. (Bupropion nAChR IC50 values from Table 1.) View Source

Steady-State Plasma Exposure Advantage

According to the FDA prescribing information, the elimination half-life of hydroxybupropion is approximately 20 (±5) hours, and its area under the concentration-time curve (AUC) at steady state is about 17 times that of bupropion [1]. Independent clinical studies confirm that the hydroxybupropion AUC0–24 of 25,400 nM·h substantially exceeds bupropion AUC0–24 of 3,400 nM·h (ratio ≈ 7.5 in single-dose; the 17-fold figure reflects accumulation at steady state) [2]. Among the three major metabolites, hydroxybupropion achieves the highest plasma concentrations and is the predominant active species in circulation—a pharmacokinetic property not shared by threohydrobupropion (AUC0–24 ≈ 8,050 nM·h) or erythrohydrobupropion (AUC0–24 ≈ 1,590 nM·h) [2].

Steady-State Plasma Exposure

Reported

Steady-state AUC ~17× bupropion; AUC0–24 ~25,400 nM·h; t1/2 ~20 h

High circulating metabolite exposure context; supports direct administration studies bypassing CYP2B6.

Healthy volunteers; bupropion SR 150 mg bid; validated LC-MS/MS.

Evidence Dimension	Steady-state plasma AUC (systemic exposure)
Target Compound Data	Hydroxybupropion steady-state AUC ~17× bupropion AUC; AUC0–24 ≈ 25,400 nM·h; t1/2 ≈ 20 ± 5 h [1][2]
Comparator Or Baseline	Bupropion AUC0–24 ≈ 3,400 nM·h; t1/2 ≈ 21 ± 9 h; Threohydrobupropion AUC0–24 ≈ 8,050 nM·h; Erythrohydrobupropion AUC0–24 ≈ 1,590 nM·h [2]
Quantified Difference	17-fold greater steady-state AUC than bupropion; 3.2-fold greater than threohydrobupropion; 16-fold greater than erythrohydrobupropion
Conditions	Healthy adult volunteers; bupropion hydrochloride extended-release tablets (SR) 150 mg twice daily at steady state; plasma concentrations measured by validated LC-MS/MS

Why This Matters

For in vivo pharmacology studies, hydroxybupropion—not bupropion—is the compound that achieves brain-relevant concentrations; procurement of hydroxybupropion for direct administration studies bypasses the variable CYP2B6-dependent metabolic step.

• [1] FDA. Bupropion Hydrochloride (SR) Prescribing Information. Section 12.3 Pharmacokinetics. 2018. View Source
• [2] Kharasch ED, Lenze EJ. Stereoselective steady-state disposition and bioequivalence of brand and generic bupropion in adults. Drug Metab Dispos. 2024;52(5):455-466. doi:10.1124/dmd.124.001697. (AUC0–24 values for bupropion and metabolites from Table 1; also available via PMC9426761.) View Source

CYP2B6 Pharmacogenetic Variability

A systematic review and meta-analysis of 11 studies (N = 413 participants) quantified the impact of CYP2B6 genetic variants on hydroxybupropion exposure: carriers of the CYP2B6*6 loss-of-function allele exhibited a 23% reduction in hydroxybupropion AUC compared to non-carriers (Ratio of Means [RoM] = 0.77; 95% CI: 0.71–0.83) [1]. CYP2B6*6 and *18 variants were independently associated with ~33% lower steady-state hydroxybupropion concentrations, while bupropion plasma levels remained unaffected [2]. This means that inter-individual variability in hydroxybupropion exposure is genetically determined and dissociated from bupropion exposure, making hydroxybupropion a pharmacogenetically variable active moiety. No comparable genetic dependence has been established for threohydrobupropion or erythrohydrobupropion, which are formed by non-CYP pathways [3].

CYP2B6 Pharmacogenetic Variability

Reported

AUC reduction RoM 0.77 (95% CI 0.71–0.83) in CYP2B6*6 carriers; bupropion exposure unchanged

Genotype-dependent metabolite exposure; relevant for pharmacogenetic research.

Meta-analysis of 10 studies, N=413; CYP2B6*6 genotyping.

Evidence Dimension	Impact of CYP2B6*6 genotype on systemic exposure (AUC)
Target Compound Data	Hydroxybupropion AUC reduced: RoM = 0.77 (95% CI 0.71–0.83) in CYP2B6*6 carriers vs. non-carriers; ~33% reduction in steady-state concentrations [1][2]
Comparator Or Baseline	Bupropion AUC: no significant change in CYP2B6*6 carriers; active moiety (bupropion + HB) RoM = 0.81 (95% CI 0.75–0.88) [1]
Quantified Difference	23% lower hydroxybupropion AUC in CYP2B6*6 carriers; bupropion exposure unchanged
Conditions	Meta-analysis of 10 prospective pharmacokinetic studies in healthy adult volunteers; CYP2B6 genotyping for *6 allele; AUC0–∞ as primary endpoint

Why This Matters

For clinical pharmacology or precision medicine studies investigating bupropion response variability, hydroxybupropion must be measured or administered directly, because CYP2B6 genotype introduces a 23–33% exposure gradient that is invisible to bupropion plasma monitoring alone.

• [1] Eum S, Lee JY, Kim E, et al. Association of CYP2B6 genetic polymorphisms with bupropion and hydroxybupropion exposure: A systematic review and meta-analysis. Pharmacotherapy. 2022;42(1):34-44. doi:10.1002/phar.2644 View Source
• [2] Høiseth G, Haslemo T, Uthus LH, Molden E. Effect of CYP2B6*6 on steady-state serum concentrations of bupropion and hydroxybupropion in psychiatric patients: a study based on therapeutic drug monitoring data. Ther Drug Monit. 2015;37(5):589-593. doi:10.1097/FTD.0000000000000177 View Source
• [3] FDA. Bupropion Hydrochloride (SR) Prescribing Information. Section 12.3 Pharmacokinetics. 2018. (Threohydrobupropion and erythrohydrobupropion formation not CYP-mediated.) View Source

Convulsive Liability Profile

In a controlled head-to-head study in female Swiss albino mice, hydroxybupropion HCl induced convulsions in 100% of animals at both 50 and 75 mg/kg i.p. doses, compared to 0% and 10% for bupropion HCl, respectively [1]. Probit analysis yielded convulsive dose-50 (CD50) values of 35 mg/kg for hydroxybupropion versus 82 mg/kg for bupropion—a 2.3-fold lower seizure threshold [1]. The convulsive risk ranking was: hydroxybupropion (CD50 = 35 mg/kg) > threohydrobupropion (CD50 = 50 mg/kg) > erythrohydrobupropion (CD50 = 61 mg/kg) > bupropion (CD50 = 82 mg/kg), with dose-response curves significantly different across treatments (p < 0.0001) [1]. Cox proportional hazards modeling confirmed that hydroxybupropion HCl was significantly more likely to induce convulsions within 2 hours post-treatment than any other bupropion species [1].

Convulsive Liability Profile

Head-to-head

CD50 35 mg/kg vs 82 mg/kg (bupropion); 2.3-fold lower; 100% convulsions at 50 mg/kg i.p.

Lower seizure threshold in mouse model; requires endpoint monitoring in preclinical studies.

Female Swiss albino mice; i.p. administration; probit analysis.

Evidence Dimension	Convulsive dose-50 (CD50) in mouse seizure model
Target Compound Data	Hydroxybupropion HCl: CD50 = 35 mg/kg; 100% convulsions at 50 and 75 mg/kg i.p. [1]
Comparator Or Baseline	Bupropion HCl: CD50 = 82 mg/kg; Threohydrobupropion HCl: CD50 = 50 mg/kg; Erythrohydrobupropion HCl: CD50 = 61 mg/kg [1]
Quantified Difference	2.3-fold lower CD50 than bupropion; 1.4-fold lower than threohydrobupropion; 1.7-fold lower than erythrohydrobupropion (p < 0.0001 for overall dose-response comparison)
Conditions	Female Swiss albino mice; single intraperitoneal administration; continuous observation for 2 h post-dosing; probit analysis of quantal convulsion data

Why This Matters

Laboratories handling hydroxybupropion must implement enhanced seizure monitoring in preclinical studies; the compound's convulsive liability is not predictable from bupropion safety data, and direct hydroxybupropion administration carries a narrower safety margin than any other bupropion-related species.

• [1] Silverstone PH, Williams R, McMahon L, et al. Convulsive liability of bupropion hydrochloride metabolites in Swiss albino mice. Ann Gen Psychiatry. 2008;7:19. doi:10.1186/1744-859X-7-19 View Source

Research and Industrial Application Scenarios

α4β2-Selective Smoking Cessation Studies

Investigators studying nicotinic receptor mechanisms of smoking cessation should select (2S,3S)-hydroxybupropion rather than bupropion when the experimental goal is preferential α4β2 nAChR blockade. As shown in Section 3, this enantiomer is 3.6-fold more potent at α4β2 (IC50 = 3.3 μM) than bupropion (IC50 = 12 μM) and inverts the α3β4/α4β2 selectivity ratio, making it the more appropriate tool for isolating α4β2-mediated effects on nicotine reward and withdrawal . This differentiation is directly relevant to in vivo nicotine antagonism models, where (2S,3S)-hydroxybupropion effectively blocks nicotine-induced antinociception, hyperlocomotion, and hypothermia .

Pharmacogenomic Bupropion Response Studies

Clinical pharmacology programs investigating inter-individual variability in bupropion treatment outcomes should incorporate direct hydroxybupropion measurement or administration, because CYP2B6*6 carrier status introduces a 23% reduction in hydroxybupropion AUC (RoM = 0.77) that is not reflected in bupropion plasma levels . This pharmacogenetic exposure gradient—confirmed in a meta-analysis of over 400 participants—means that studies relying solely on bupropion dose or plasma concentration as the exposure variable will misclassify active moiety exposure in approximately 20–30% of Caucasian and up to 50% of African-ancestry populations who carry reduced-function CYP2B6 alleles . Hydroxybupropion reference standards are essential for LC-MS/MS assay development in such studies.

Noradrenergic Antidepressant Discovery

Drug discovery programs targeting norepinephrine reuptake inhibition for depression or ADHD should consider (2S,3S)-hydroxybupropion as a starting scaffold or reference ligand. Unlike bupropion, which is DA-preferring (DAT/NET ratio = 0.36), the S,S-hydroxy metabolite is NE-preferring (DAT/NET ratio = 2.6) with 7.7-fold greater NET potency . In the mouse forced-swim test, (2S,3S)-hydroxybupropion is considerably more potent than the (2R,3R)-enantiomer and comparable to bupropion, confirming that antidepressant-like activity is retained with a shifted catecholamine selectivity profile .

Preclinical Seizure Risk Assessment

Toxicology and safety pharmacology programs evaluating the convulsive liability of bupropion and its metabolites must include hydroxybupropion as a separate test article, because its CD50 of 35 mg/kg is 2.3-fold lower than bupropion's (CD50 = 82 mg/kg) and significantly lower than the threo- and erythro-metabolites . The finding that 100% of mice convulsed at 50 mg/kg hydroxybupropion, compared to 0% for bupropion, indicates that seizure risk assessments based solely on bupropion exposure will substantially underestimate the hazard . This is relevant for both regulatory toxicology submissions and for institutional animal care and use committee (IACUC) protocol design.

Application

Selection Property

Validation Focus

α4β2 nAChR pathway research

α4β2-preferring antagonist profile

Functional nAChR subtype selectivity in recombinant assays

CYP2B6 pharmacogenetic exposure research

Genotype-dependent metabolite AUC

Hydroxybupropion plasma exposure in CYP2B6-genotyped cohorts

Norepinephrine transporter (NET) pathway studies

NE-preferring uptake inhibition

NET inhibition potency in transporter-expressing cells

Seizure-liability endpoint research

Convulsive dose-response profile

CD50 determination in rodent seizure models